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Compound of Interest

Compound Name: Acid yellow 246

Cat. No.: B1168989 Get Quote

FOR IMMEDIATE RELEASE

A comprehensive review of available technical data and scientific literature reveals no evidence

to classify Acid Yellow 246 as a fluorescent compound. This technical guide provides an in-

depth analysis of its known properties and applications, addressing the inquiry into its potential

fluorescence for researchers, scientists, and drug development professionals.

Executive Summary
Acid Yellow 246, a synthetic monoazo dye, is widely utilized in the textile and coloration

industries for its vibrant yellow hue. Despite a thorough investigation into its chemical and

photophysical properties, no verifiable data from scientific literature, patents, or technical data

sheets indicate that Acid Yellow 246 possesses fluorescent characteristics. This guide

synthesizes the available information on Acid Yellow 246, including its chemical identity,

known applications, and the absence of fluorescence data.

Chemical and Physical Properties
A summary of the key identification and physical properties of Acid Yellow 246 is presented in

Table 1.
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Property Value

Chemical Name
1H-Indole-5-sulfonic acid, 2-phenyl-3-[2-

(phenylsulfonyl)phenylazo]-, monosodium salt

C.I. Name Acid Yellow 246

CAS Number 119822-74-1

Molecular Formula C₂₆H₁₈N₃NaO₅S₂

Molecular Weight 539.56 g/mol

Appearance Yellow Powder

Solubility Soluble in water

Spectroscopic Analysis
While specific fluorescence data such as excitation and emission spectra, quantum yield, and

fluorescence lifetime for Acid Yellow 246 are not available in the public domain, a general

representation of the analytical process for determining such properties is outlined below. The

lack of published spectra for Acid Yellow 246 is a strong indicator of its non-fluorescent nature.

Hypothetical Experimental Workflow for Fluorescence
Determination
Should a researcher wish to independently verify the fluorescent properties of a compound like

Acid Yellow 246, a standard experimental workflow would be employed.
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Sample Preparation
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Click to download full resolution via product page

Figure 1. A generalized workflow for determining the fluorescence of a chemical compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1168989?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Industrial Use
Acid Yellow 246 is primarily used as a colorant. Its applications include:

Textile Dyeing: It is employed for dyeing protein fibers such as wool and silk, as well as

synthetic fibers like polyamide.

Other Industrial Uses: The dye also finds application in the coloration of paper, paints, and

cosmetics.

The established uses of Acid Yellow 246 are consistent with those of a conventional dye

rather than a fluorescent marker or probe.

Discussion on Azo Dyes and Fluorescence
While some azo dyes are known to exhibit fluorescence, this property is not inherent to the

entire class of compounds. The presence and nature of substituents on the aromatic rings, as

well as the overall molecular rigidity and environment, play a crucial role in determining whether

an azo dye will fluoresce. The absence of any mention of fluorescence in the extensive

documentation and commercial literature for Acid Yellow 246 suggests that its molecular

structure does not favor radiative decay pathways that would result in significant fluorescence

emission.

Conclusion
Based on a thorough review of available scientific literature, patent databases, and technical

specifications from chemical suppliers, there is no evidence to support the claim that Acid
Yellow 246 is a fluorescent compound. Its primary and well-documented function is as a

conventional acid dye in various industrial applications. Researchers and professionals in drug

development seeking fluorescent yellow probes should consider alternative, well-characterized

fluorescent dyes.

To cite this document: BenchChem. [Technical Assessment of Acid Yellow 246: An Analysis
of Fluorescent Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168989#is-acid-yellow-246-fluorescent]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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